Cas no 89647-85-8 (2,4,6-Cycloheptatrien-1-one, 2-hydroxy-7-methoxy-4-(1-methylethyl)-)

• Product Name: 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-7-methoxy-4-(1-methylethyl)-
• CAS No: 89647-85-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 593534
• PubChem ID: 606603
• Update Time: 2025-04-19

2,4,6-Cycloheptatrien-1-one, 2-hydroxy-7-methoxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-7-methoxy-4-(1-methylethyl)-
• 2-hydroxy-3-methoxy-6-propan-2-ylcyclohepta-2,4,6-trien-1-one
• ZYYHMKILZXXIBU-UHFFFAOYSA-N
• 89647-85-8
• 2-Hydroxy-4-isopropyl-7-methoxy-2,4,6-cycloheptatrien-1-one #
• 2-Hydroxy-4-isopropyl-7-methoxytropone
• DTXSID10345717

• Inchi： 1S/C11H14O3/c1-7(2)8-4-5-10(14-3)11(13)9(12)6-8/h4-7H,1-3H3,(H,12,13)
• InChI Key： ZYYHMKILZXXIBU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C=C(C=C1)C(C)C)=O)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones